Cas no 579503-59-6 (2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 579503-59-6
• MF: C₂₀H₂₉BO₂S₂
• MW: 376.384063482285
• MDL: MFCD05664380
• CID: 856485
• PubChem ID: 24882530
• Update Time: 2025-05-25

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(5'-Hexyl-[2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[5-(5-hexylthiophen-2-yl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5'-Hexyl-2,2'-bithiophene-5-boronic acid pinacol ester
• 2-(5′-Hexyl-2,2′-bithien-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[5′-hexyl-2,2′-bithien-5-yl]-1,3,2-dioxaborolane
• 2-{5'-HEXYL-[2,2'-BITHIOPHEN]-5-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 5-Hexyl-2,2-bithiophene-5-boronic acid pinacol ester
• D97589
• 2-(5'-Hexyl[2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-TETRAMETHYL-2-[5'-HEXYL-2,2'-BITHIEN-5-YL]-1,3,2-DIOXABOROLANE
• 579503-59-6
• 2-(5'-HEXYL-2,2'-BITHIEN-5-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• AS-76131
• 5-Hexyl-2,2-bithiophene-5-boronic acid pinacol ester,97%
• MFCD05664380
• CS-0186428
• DTXSID30478692
• SCHEMBL119235
• 5'-HEXYL-2,2'-BITHIOPHENE-5-BORONIC ACID PINACOL ESTER, 97%
• XTTRNSNHDCYSEL-UHFFFAOYSA-N
• 5-hexyl-2,2'-bithiophene-5'-boronic acid pinacol ester
• 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD05664380
• Inchi： 1S/C20H29BO2S2/c1-6-7-8-9-10-15-11-12-16(24-15)17-13-14-18(25-17)21-22-19(2,3)20(4,5)23-21/h11-14H,6-10H2,1-5H3
• InChI Key： XTTRNSNHDCYSEL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(CCCCCC)S2)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 376.17000
• Monoisotopic Mass: 376.1702027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Melting Point: 36-40 °C (lit.)
• Flash Point: 110 °C
• PSA: 74.94000
• LogP: 5.89860

2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No: 579503-59-6)

The compound 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS number 579503-59-6, is a highly specialized organic molecule with significant potential in the fields of materials science and organic electronics. This compound is characterized by its unique structure featuring a bithiophene moiety and a dioxaborolane ring system. The presence of these functional groups makes it an intriguing candidate for applications in semiconducting materials and optoelectronic devices.

The bithiophene component of this compound is known for its ability to form stable charge transfer complexes and exhibit strong absorption in the visible region of the electromagnetic spectrum. This property makes it particularly useful in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that bithiophene derivatives can significantly enhance the efficiency of solar cells by improving charge transport properties and reducing recombination losses.

The dioxaborolane ring system in this compound introduces additional electronic flexibility and stability. This feature is crucial for maintaining the integrity of the molecule under various environmental conditions. Moreover, the substitution pattern of the molecule—specifically the presence of hexyl groups on the bithiophene—contributes to enhanced solubility and processability. These characteristics are highly desirable for large-scale manufacturing of electronic devices.

Recent advancements in synthetic methodologies have enabled the precise control of molecular architectures like this one. For instance, researchers have employed novel cross-coupling reactions to synthesize bithiophene derivatives with tailored electronic properties. These developments have paved the way for the integration of such compounds into next-generation electronic materials.

In terms of applications, this compound has shown promise in thin-film transistor (TFT) technologies. Its unique combination of high electron mobility and thermal stability makes it suitable for use in flexible electronics and wearable devices. Furthermore, its compatibility with solution-processing techniques facilitates its use in large-area device fabrication.

From a sustainability perspective, this compound represents a step forward in the development of eco-friendly electronic materials. Its synthesis involves atom-efficient reactions that minimize waste generation. Additionally, its potential for recycling and reuse aligns with current industry trends toward circular economy practices.

In conclusion, 2-(5'-Hexyl-2,2'-bithiophen-5-yl)-4,4,5,tetramethyl-1,3,2-dioxaborolane (CAS No: 57903-03-6) stands as a testament to the ongoing innovation in organic chemistry and materials science. With its versatile structure and promising properties across multiple application domains,this compound is poised to play a pivotal role in shaping future technologies.